Cas no 89523-51-3 (5-BroMo-Benzo[c]phenanthrene)

• Product Name: 5-BroMo-Benzo[c]phenanthrene
• CAS No: 89523-51-3
• MF: C₁₈H₁₁Br
• MW: 307.183943986893
• CID: 2083611
• PubChem ID: 10662482
• Update Time: 2025-05-20

5-BroMo-Benzo[c]phenanthrene Chemical and Physical Properties

Names and Identifiers

• 5-BroMo-Benzo[c]phenanthrene
• 5-bromobenzo[c]phenanthrene
• 5-Bromobenzo[c]phenanthrene (ACI)
• AKOS027339146
• SCHEMBL1373429
• SY263745
• 89523-51-3
• BS-17788
• MFCD28291966
• CS-0155972
• WWCQJSKCEVYQID-UHFFFAOYSA-N

• Inchi： 1S/C18H11Br/c19-17-11-13-10-9-12-5-1-2-6-14(12)18(13)16-8-4-3-7-15(16)17/h1-11H
• InChI Key： WWCQJSKCEVYQID-UHFFFAOYSA-N
• SMILES： BrC1C2C(=CC=CC=2)C2C(=CC=C3C=2C=CC=C3)C=1

Computed Properties

• Exact Mass: 306.00441g/mol
• Monoisotopic Mass: 306.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.477±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 76.6-77.6 ºC
• Solubility: Insuluble (1.3E-5 g/L) (25 ºC),

Additional information on 5-BroMo-Benzo[c]phenanthrene

5-Bromo-Benzo[c]phenanthrene: A Comprehensive Overview

The compound 5-Bromo-Benzo[c]phenanthrene, identified by the CAS No. 89523-51-3, is a highly specialized polycyclic aromatic hydrocarbon (PAH) derivative. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields, including materials science and pharmacology. The name itself, 5-Bromo-Benzo[c]phenanthrene, highlights its structural composition: a benzo[c]phenanthrene framework substituted with a bromine atom at the 5-position. This substitution introduces intriguing electronic and chemical properties that make it a subject of interest for researchers worldwide.

Recent studies have focused on the synthesis and characterization of 5-Bromo-Benzo[c]phenanthrene. One notable advancement involves the development of novel synthetic routes that enhance the efficiency and scalability of its production. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the complex polycyclic framework. These methods not only improve yield but also reduce the environmental footprint associated with traditional synthesis techniques.

The physical and chemical properties of 5-Bromo-Benzo[c]phenanthrene are equally fascinating. Its molecular structure, characterized by a rigid, planar aromatic system, endows it with high thermal stability and unique electronic characteristics. These properties make it a promising candidate for applications in organic electronics, such as in field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has demonstrated that incorporating 5-Bromo-Benzo[c]phenanthrene into organic semiconductors can significantly enhance device performance by optimizing charge transport properties.

In addition to its electronic applications, 5-Bromo-Benzo[c]phenanthrene has shown potential in the field of pharmacology. Its ability to interact with biological systems, particularly in terms of molecular recognition and binding affinity, has led to investigations into its role as a drug delivery agent or as a component in therapeutic compounds. For example, studies have explored its use as a scaffold for designing anti-cancer agents due to its ability to target specific cellular pathways.

The environmental impact of 5-Bromo-Benzo[c]phenanthrene is another area of active research. While it is not classified as a hazardous chemical under current regulations, its persistence in certain environmental conditions raises concerns about long-term ecological effects. Scientists are therefore examining methods to mitigate its environmental footprint through biodegradation studies and recycling technologies.

Looking ahead, the future of 5-Bromo-Benzo[c]phenanthrene seems bright, with ongoing research exploring its potential in emerging technologies such as quantum computing and nanotechnology. Its unique electronic properties make it an ideal candidate for developing next-generation materials with unprecedented performance capabilities.

In conclusion, 5-Bromo-Benzo[c]phenanthrene stands out as a compound with multifaceted applications across various scientific domains. Its structural uniqueness, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future technological innovations. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.